Cas no 13141-30-5 (Benzofuran, 5-bromo-2-propyl-)

Benzofuran, 5-bromo-2-propyl- structure
Benzofuran, 5-bromo-2-propyl- structure
Product Name:Benzofuran, 5-bromo-2-propyl-
CAS No:13141-30-5
MF:C11H11BrO
MW:239.108442544937
CID:1232559
PubChem ID:22388296
Update Time:2025-04-20

Benzofuran, 5-bromo-2-propyl- Chemical and Physical Properties

Names and Identifiers

    • Benzofuran, 5-bromo-2-propyl-
    • SCHEMBL6301307
    • DB-168529
    • 13141-30-5
    • 5-bromo-2-propylbenzofuran
    • Inchi: 1S/C11H11BrO/c1-2-3-10-7-8-6-9(12)4-5-11(8)13-10/h4-7H,2-3H2,1H3
    • InChI Key: WMUVNRKPFMSJOM-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)C=C(CCC)O2

Computed Properties

  • Exact Mass: 237.99933
  • Monoisotopic Mass: 237.99933g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 13.1Ų

Experimental Properties

  • PSA: 13.14
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